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Compound of Interest

Compound Name: 1-DCP

Cat. No.: B12389225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial use of 1,2-

Dichloropropane (1,2-DCP) as a degreasing agent. The information includes its physical and

chemical properties, protocols for its application and evaluation, and critical toxicological data

relevant to safety and handling. Due to its hazardous nature, extreme caution and adherence

to safety protocols are mandatory when handling this chemical.

Introduction to 1,2-Dichloropropane as a
Degreasing Agent
1,2-Dichloropropane (also known as propylene dichloride) is a colorless liquid with a

chloroform-like odor.[1][2] Historically, it has been utilized as an industrial solvent and

degreaser due to its effectiveness in dissolving a wide range of substances, including oils, fats,

greases, resins, waxes, and asphalts.[3][4][5] Its applications have included metal cleaning,

leather tanning, and as a stain remover in the textile industry.[4] However, its use has been

significantly curtailed in many regions due to its toxicity and classification as a human

carcinogen.[6][7] Contemporary applications are often restricted to closed systems to minimize

exposure.[6]
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The efficacy of 1,2-Dichloropropane as a degreasing agent is rooted in its physical and

chemical properties. A summary of these properties is presented in the table below.

Property Value Conditions

Molecular Formula C₃H₆Cl₂

Molecular Weight 112.99 g/mol

Appearance Colorless liquid

Odor Chloroform-like, sweet [1][2]

Density 1.156 - 1.16 g/cm³ at 20-25°C[2][3][6]

Boiling Point 95-96.8 °C at 1 atm[3][6]

Melting Point -100 °C [3][6]

Vapor Pressure 40 mmHg at 20°C[2][6]

Water Solubility 0.26 g/100 mL at 20°C (Slightly soluble)[1][6]

Viscosity 0.84 mPa·s

Flash Point 16 °C Closed cup[1][6]

Autoignition Temperature 557 °C [2][6]

Explosive Limits in Air 3.4% - 14.5% (vol %) [2][6]

Experimental Protocols
The following are generalized protocols for the application and evaluation of 1,2-

Dichloropropane as a degreasing agent. These should be adapted based on the specific

substrate and contaminant. All work must be conducted in a certified chemical fume hood with

appropriate personal protective equipment (PPE).

3.1 Materials and Equipment

1,2-Dichloropropane (analytical grade)

Contaminated substrate (e.g., metal coupons with cutting oil)
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Beakers or immersion tanks

Ultrasonic bath (optional)

Drying oven

Analytical balance (for gravimetric analysis)

Protective gloves (Teflon is recommended)[1]

Splash-resistant goggles and face shield[1]

Chemical-resistant apron or lab coat

3.2 Degreasing Protocol: Immersion Cleaning

Preparation: Pre-weigh the contaminated substrate to determine the initial mass of the

contaminant.

Solvent Immersion: Place the substrate in a beaker or tank containing 1,2-Dichloropropane.

The volume should be sufficient to fully submerge the part.

Agitation (Optional): For enhanced cleaning, place the immersion tank in an ultrasonic bath

for 5-15 minutes. Mechanical stirring can also be used.

Dwell Time: Allow the substrate to soak for a predetermined time (e.g., 10-30 minutes),

depending on the nature and thickness of the grease.

Rinsing: Remove the substrate from the degreasing bath and rinse with fresh, clean 1,2-

Dichloropropane to remove any residual dissolved grease.

Drying: Allow the solvent to evaporate completely in the fume hood. A low-temperature

drying oven (below the solvent's flashpoint) can be used to accelerate this process.

Evaluation: Once fully dry, re-weigh the substrate. The difference in weight before and after

cleaning indicates the amount of grease removed. Visual inspection for any remaining

residue should also be performed.
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3.3 Degreasing Protocol: Vapor Degreasing (Conceptual)

Note: This is a highly specialized industrial process requiring dedicated equipment and is

described here for informational purposes.

1,2-Dichloropropane is heated to its boiling point in a sump to generate a vapor zone.

The cooler part to be cleaned is suspended in the vapor zone.

The vapor condenses on the part, dissolving the grease.

The condensed solvent and dissolved grease drip back into the sump.

This process continues until the part reaches the temperature of the vapor, at which point

condensation ceases.

The clean part is then removed from the vapor zone to dry.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for evaluating the efficacy of a degreasing

agent like 1,2-Dichloropropane.
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Degreasing Efficacy Evaluation Workflow

Preparation

Cleaning Process

Evaluation

Contaminated Substrate Preparation

Initial Mass Measurement

Immersion in 1,2-DCP

Agitation (e.g., Ultrasonication)

Rinsing with Fresh Solvent

Drying of Substrate

Final Mass Measurement Visual Inspection

Calculation of Cleaning Efficiency

Results

Data Analysis

Click to download full resolution via product page

Caption: A logical workflow for a typical degreasing experiment.
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Toxicological Profile and Safety Considerations
1,2-Dichloropropane is classified as a Group 1 carcinogen by the International Agency for

Research on Cancer (IARC), meaning it is carcinogenic to humans.[6] Occupational exposure

has been linked to an increased risk of cholangiocarcinoma (bile duct cancer).[6][8]

5.1 Routes of Exposure and Acute Effects Exposure can occur through inhalation, skin contact,

and ingestion.[1][6] Acute effects of exposure can include irritation of the eyes, nose, and

throat, as well as central nervous system depression, leading to symptoms like dizziness,

headache, and nausea.[1] High exposure can cause pulmonary edema.[1]

5.2 Chronic Effects and Organ Toxicity Chronic exposure can lead to damage to the liver and

kidneys.[1] Studies have shown that 1,2-DCP can induce liver necrosis and mitochondrial

dysfunction.[9] It can also cause skin sensitization and dermatitis with prolonged or repeated

contact.[8][10][11]

5.3 Mechanisms of Toxicity The toxicity of 1,2-Dichloropropane is linked to its metabolism. The

following diagrams illustrate key signaling pathways involved in its toxic effects.

5.3.1 Metabolic Activation and Hepatotoxicity The primary metabolic pathway for 1,2-DCP that

leads to liver damage involves the enzyme Cytochrome P450 2E1 (CYP2E1).[12] This enzyme

oxidizes 1,2-DCP into reactive intermediates that can cause cellular damage.[12]
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Metabolic Pathway of 1,2-DCP Hepatotoxicity
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Caption: Metabolic activation of 1,2-DCP via CYP2E1.

5.3.2 Skin Sensitization and Angiogenesis Studies have shown that dermal application of 1,2-

DCP can induce angiogenesis (the formation of new blood vessels) in dermatitis through the

PI3K/PKB/mTOR signaling pathway.[8][10]
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1,2-DCP Induced Angiogenesis Signaling Pathway
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Caption: PI3K/PKB/mTOR pathway in 1,2-DCP-induced dermatitis.

Safety Protocols and Handling
Engineering Controls: All work with 1,2-Dichloropropane must be performed in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.[1]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (Teflon is recommended), splash-proof goggles, a face shield, and a lab coat or

chemical-resistant apron.[1]

Handling: Avoid direct contact with the skin and eyes.[1] Do not eat, drink, or smoke in areas

where 1,2-Dichloropropane is handled.[1]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

heat, sparks, and open flames.[13][14] It is incompatible with strong oxidizing agents, acids,

bases, and certain metals like aluminum.[1][2]

Disposal: Dispose of waste 1,2-Dichloropropane and contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[14]

Conclusion
While 1,2-Dichloropropane is an effective degreasing solvent, its significant health hazards,

particularly its carcinogenicity, necessitate extreme caution and the use of stringent safety

measures. Researchers and professionals should consider safer alternatives whenever

possible. When its use is unavoidable, a thorough understanding of its properties and

adherence to the protocols outlined in these notes are essential for safe and effective

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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